Cas no 21413-75-2 (1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one)

• Product Name: 1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
• CAS No: 21413-75-2
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• MDL: MFCD09038079
• CID: 254220
• PubChem ID: 14822598
• Update Time: 2024-02-29

1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocyclohepten-5-one,1-chloro-6,7,8,9-tetrahydro-
• 1-CHLORO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULEN-5-ONE
• 6-Chloro-l-benzosuberone
• 1-Chlor-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-on
• 1-Chlor-benzosuberon
• 6-chloro-2,3,4,5-tetrahydrobenzocycloheptan-1-one
• 1-CHLORO-6,7,8,9-TETRAHYDROBENZO[7]ANNULEN-5-ONE
• Y13798
• SCHEMBL10468654
• 21413-75-2
• EN300-2786291
• AKOS006330032
• 1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one

• MDL： MFCD09038079
• Inchi： 1S/C11H11ClO/c12-10-6-3-5-9-8(10)4-1-2-7-11(9)13/h3,5-6H,1-2,4,7H2
• InChI Key： CUAFENGORRFMLB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(CCCCC=21)=O

Computed Properties

• Exact Mass: 194.05000
• Monoisotopic Mass: 194.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.198
• Boiling Point: 323.907 °C at 760 mmHg
• PSA: 17.07000
• LogP: 3.24910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones